Cas no 2248366-48-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-tert-butyl-1,3-thiazole-2-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-tert-butyl-1,3-thiazole-2-carboxylate
• CAS No: 2248366-48-3
• MF: C₁₆H₁₄N₂O₄S
• MW: 330.358362674713
• CID: 6162930
• PubChem ID: 165724027
• Update Time: 2025-07-21

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-tert-butyl-1,3-thiazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248366-48-3
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-tert-butyl-1,3-thiazole-2-carboxylate
• EN300-6515579

• Inchi： 1S/C16H14N2O4S/c1-16(2,3)11-8-23-12(17-11)15(21)22-18-13(19)9-6-4-5-7-10(9)14(18)20/h4-8H,1-3H3
• InChI Key： AGLWAKFYYNILQB-UHFFFAOYSA-N
• SMILES： S1C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)=NC(=C1)C(C)(C)C

Computed Properties

• Exact Mass: 330.06742811g/mol
• Monoisotopic Mass: 330.06742811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 105Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-tert-butyl-1,3-thiazole-2-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-tert-butyl-1,3-thiazole-2-carboxylate (CAS No. 2248366-48-3)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-tert-butyl-1,3-thiazole-2-carboxylate, identified by its CAS number 2248366-48-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic molecule features a unique structural framework that combines an isoindole moiety with a thiazole ring system, both of which are well-documented for their diverse biological activities. The presence of a dioxo group and a tert-butyl substituent further enhances its chemical complexity and potential pharmacological properties.

The compound's structural design aligns with the growing trend in drug discovery towards multi-target interactions and enhanced bioavailability. The isoindole core is known for its role in various bioactive molecules, including those with anti-inflammatory, anticancer, and antimicrobial properties. Meanwhile, the thiazole ring is a common pharmacophore in medicinal chemistry, contributing to activities such as antifungal, antiviral, and anti-inflammatory effects. The combination of these two motifs in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-tert-butyl-1,3-thiazole-2-carboxylate suggests a broad spectrum of potential therapeutic applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of this compound with biological targets. Studies indicate that the dioxo group may facilitate hydrogen bonding interactions with key residues in protein active sites, while the tert-butyl moiety could enhance lipophilicity and metabolic stability. These features make it an attractive candidate for further exploration in the development of novel therapeutics.

One of the most compelling aspects of this compound is its potential in addressing multifaceted diseases. For instance, research has shown that derivatives of the thiazole scaffold can modulate enzyme activity involved in metabolic pathways relevant to diabetes and cardiovascular diseases. Additionally, the isoindole component has been linked to compounds that exhibit neuroprotective effects, raising interest in its role against neurodegenerative disorders such as Alzheimer's disease. The synergistic action of these structural elements in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-tert-butyl-1,3-thiazole-2-carboxylate opens new avenues for therapeutic intervention.

In vitro studies have begun to uncover the mechanistic basis of its biological activity. Preliminary assays suggest that this compound may interfere with signaling pathways associated with inflammation and cell proliferation. The precise interaction between the dioxo group and biological targets remains an area of active investigation, but early results are promising. Furthermore, the stability provided by the tert-butyl substituent ensures that the compound maintains its integrity under physiological conditions, which is crucial for effective drug delivery.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-tert-butyl-1,3-thiazole-2-carboxylate (CAS No. 2248366-48-3) represents a significant achievement in synthetic organic chemistry. The multi-step process involves strategic functionalization of both the isoindole and thiazole moieties to achieve the desired connectivity. Advances in catalytic methods have allowed for more efficient and sustainable synthesis routes, reducing waste and improving yield. These developments are essential for scaling up production while adhering to environmental standards.

The pharmaceutical industry is increasingly recognizing the importance of structurally diverse compounds like this one in drug discovery pipelines. By leveraging natural product-inspired scaffolds and innovative synthetic strategies, researchers can generate novel molecules with tailored properties. The combination of computational screening and high-throughput experimentation has accelerated the identification of promising candidates for further development.

Future research directions include exploring analogs of 1,3-dioxo-2,3-dihydro-1H-isoi ndole -2 -y l 4 -tert -but yl -1 ,3 -thia z ole -2 -car boxy l ate (CAS No. 2248366 -48 -3) to optimize potency and selectivity. Modifications to the substitution patterns on both rings could reveal new biological activities or enhance existing ones without compromising pharmacokinetic profiles. Collaborative efforts between chemists and biologists will be crucial in translating these findings into clinical applications.

The broader significance of this compound lies in its contribution to our understanding of structure-function relationships in bioactive molecules. As more data becomes available on its interactions with biological targets, it will serve as a valuable tool for developing next-generation therapeutics. The integration of cutting-edge technologies such as machine learning and artificial intelligence will further streamline the process of identifying lead compounds like this one from vast chemical libraries.

In conclusion,1 ,3 -dioxo -2 ,3 -dihydro -1 H -iso indol -2 -y l 4 -tert -but yl -1 ,3 -thia z ole -2 -car boxy l ate (CAS No .2248366 .48 .3 ) represents a promising candidate for pharmaceutical development due to its unique structural features and potential biological activities . Ongoing research aims to fully elucidate its mechanisms of action while exploring synthetic optimizations for industrial production . This compound exemplifies how interdisciplinary approaches can drive innovation in medicinal chemistry towards addressing unmet medical needs .